Cas no 1552902-98-3 (2-amino-5-methoxy-3-methylbenzonitrile)

• Product Name: 2-amino-5-methoxy-3-methylbenzonitrile
• CAS No: 1552902-98-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1080102
• PubChem ID: 82013071
• Update Time: 2025-04-20

2-amino-5-methoxy-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methoxy-3-methylbenzonitrile
• 1552902-98-3
• AKOS020995714
• Benzonitrile, 2-amino-5-methoxy-3-methyl-

• Inchi： 1S/C9H10N2O/c1-6-3-8(12-2)4-7(5-10)9(6)11/h3-4H,11H2,1-2H3
• InChI Key： QPHJHHNBXYCWSC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59Ų